6-methyl-1-(2,3,4-trimethoxybenzylidene)furo[3,4-c]pyridine-3,4(1H,5H)-dione

• IUPAC Name: (1E)-6-methyl-1-[(2,3,4-trimethoxyphenyl)methylidene]-5H-furo[3,4-c]pyridine-3,4-dione
• InChI: InChI=1S/C18H17NO6/c1-9-7-11-13(25-18(21)14(11)17(20)19-9)8-10-5-6-12(22-2)16(24-4)15(10)23-3/h5-8H,1-4H3,(H,19,20)/b13-8+
• InChI Key: AXRBHMXQPILVGG-MDWZMJQESA-N
• Canonical SMILES: CC1=CC2=C(C(=O)N1)C(=O)OC2=CC3=C(C(=C(C=C3)OC)OC)OC
• Isomeric SMILES: CC1=CC\2=C(C(=O)N1)C(=O)O/C2=C/C3=C(C(=C(C=C3)OC)OC)OC
• Molecular Formula: C18H17NO6
• Molecular Weight: 343.3 g/mol

Description

6-methyl-1-(2,3,4-trimethoxybenzylidene)furo[3,4-c]pyridine-3,4(1H,5H)-dione, also known as TMBPF, is a heterocyclic compound with promising biological activities. It belongs to the class of furo[3,4-c]pyridines, which are known for their diverse pharmacological properties. TMBPF has been extensively studied for its potential use in treating various diseases, including cancer, inflammation, and neurological disorders.

Mechanism of Action

6-methyl-1-(2,3,4-trimethoxybenzylidene)furo[3,4-c]pyridine-3,4(1H,5H)-dione exerts its biological effects by interacting with various cellular targets. It has been shown to inhibit the activity of protein kinases, including AKT and ERK, which are involved in cell survival and proliferation. 6-methyl-1-(2,3,4-trimethoxybenzylidene)furo[3,4-c]pyridine-3,4(1H,5H)-dione also modulates the expression of various genes involved in cell cycle regulation, apoptosis, and angiogenesis.
Biochemical and Physiological Effects:
6-methyl-1-(2,3,4-trimethoxybenzylidene)furo[3,4-c]pyridine-3,4(1H,5H)-dione has been found to exhibit anti-inflammatory and neuroprotective effects. It inhibits the production of pro-inflammatory cytokines, including TNF-α and IL-6, and reduces the activation of microglia and astrocytes in the brain. 6-methyl-1-(2,3,4-trimethoxybenzylidene)furo[3,4-c]pyridine-3,4(1H,5H)-dione also protects neurons from oxidative stress and reduces the accumulation of amyloid-beta plaques in Alzheimer's disease models.

Advantages and Limitations for Lab Experiments

6-methyl-1-(2,3,4-trimethoxybenzylidene)furo[3,4-c]pyridine-3,4(1H,5H)-dione is a promising compound for preclinical studies due to its potent biological activities and low toxicity. However, its poor solubility in aqueous solutions and limited in vivo stability may pose challenges for its development as a therapeutic agent.

Future Directions

1. Development of 6-methyl-1-(2,3,4-trimethoxybenzylidene)furo[3,4-c]pyridine-3,4(1H,5H)-dione derivatives with improved solubility and stability for in vivo studies.
2. Investigation of the molecular targets and signaling pathways involved in 6-methyl-1-(2,3,4-trimethoxybenzylidene)furo[3,4-c]pyridine-3,4(1H,5H)-dione-mediated anticancer and anti-inflammatory effects.
3. Evaluation of the efficacy of 6-methyl-1-(2,3,4-trimethoxybenzylidene)furo[3,4-c]pyridine-3,4(1H,5H)-dione in animal models of cancer, inflammation, and neurodegenerative diseases.
4. Identification of biomarkers for predicting the response to 6-methyl-1-(2,3,4-trimethoxybenzylidene)furo[3,4-c]pyridine-3,4(1H,5H)-dione treatment in cancer patients.
5. Development of 6-methyl-1-(2,3,4-trimethoxybenzylidene)furo[3,4-c]pyridine-3,4(1H,5H)-dione-based drug delivery systems for targeted therapy.
6. Exploration of the potential synergy between 6-methyl-1-(2,3,4-trimethoxybenzylidene)furo[3,4-c]pyridine-3,4(1H,5H)-dione and other anticancer or anti-inflammatory agents.

Synthesis Methods

6-methyl-1-(2,3,4-trimethoxybenzylidene)furo[3,4-c]pyridine-3,4(1H,5H)-dione can be synthesized by a multistep reaction involving the condensation of 2,3,4-trimethoxybenzaldehyde with methylfuro[3,4-c]pyridine-3,4(1H,5H)-dione in the presence of a suitable catalyst. The reaction yields 6-methyl-1-(2,3,4-trimethoxybenzylidene)furo[3,4-c]pyridine-3,4(1H,5H)-dione as a yellow crystalline solid with a high purity.

Scientific Research Applications

6-methyl-1-(2,3,4-trimethoxybenzylidene)furo[3,4-c]pyridine-3,4(1H,5H)-dione has been studied for its potential use in cancer therapy. It has been found to exhibit potent cytotoxicity against various cancer cell lines, including breast, lung, and prostate cancer cells. 6-methyl-1-(2,3,4-trimethoxybenzylidene)furo[3,4-c]pyridine-3,4(1H,5H)-dione induces apoptosis in cancer cells by activating the caspase cascade and disrupting the mitochondrial membrane potential. It also inhibits the migration and invasion of cancer cells by downregulating the expression of matrix metalloproteinases (MMPs).